Cholinergic Receptor Muscarinic 3
Target Description
The Cholinergic Receptor Muscarinic 3 (CHRM3) is a G protein-coupled receptor primarily coupled to Gq proteins, mediating diverse physiological responses to acetylcholine. Found in smooth muscle, glands, and the central nervous system, CHRM3 activation leads to muscle contraction, glandular secretion, and neuronal excitation. It is a significant therapeutic target for conditions such as overactive bladder, chronic obstructive pulmonary disease (COPD), and irritable bowel syndrome (IBS), with antagonists used to relax smooth muscle and reduce secretions.
Related Compounds
N-甲基芸香碱
N-Methylflindersine
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Norscopolamine
Norscopolamine
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钝叶扁柏氨基甲酸酯 A
Obtucarbamate A
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Norfluorocurarine
Norfluorocurarine
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别隐品碱
Allocryptopine
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Alpha-常春藤皂苷
Alpha-Hederin
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阿朴东莨菪碱
Aposcopolamine
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氢溴酸槟榔碱
Arecoline hydrobromide
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苍术素
Atractylodin
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延胡索甲素
Corydaline
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硬飞燕草碱
Delsoline
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泻鼠李皮苷B
Frangulin B
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东莨菪碱
Hyoscine
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莨菪碱
Hyoscyamine
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西贝母碱
Imperialine
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L-薄荷醇
L-Menthol
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催吐萝芙木定
Mitoridine
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白花前胡素E
Praeruptorin E
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原百部碱
Protostemonine
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丁溴酸东莨菪碱
Scopolamine butylbromide
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氢溴酸东莨菪碱
Scopolamine hydrobromide
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硫酸鹰爪豆碱
Sparteine sulfate
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次百部碱
Stemonidine
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黄华碱
Thermopsine
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缬草素;缬草三酯
Valtrate
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厚朴酚
Magnolol
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氢溴酸山莨菪碱
Anisodamine hydrobromide
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橙皮油素
Auraptene
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山莨菪碱
anisodamine
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去甲槟榔碱盐酸盐
Guvacoline hydrochloride
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α-山椒素
α-Sanshool
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β-蒎烯
β-Pinene
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石蒜胺
Lycoramine
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浙贝丙素
Zhebeirine
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蟾蜍特尼定
Bufotenidine
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1,4-桉叶素
1,4-Cineol
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白芨联菲A
Blestriarene A
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乌药碱
(+)-Coclaurine
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茅苍术醇
Hinesol
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硫酸莨菪碱
Hyoscyamine sulfate hydrate
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苍术酮
Atractylon
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东莨菪亭乙酸酯
Scopoletin acetate
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华佗豆碱甲
Ipalbidine
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炎症性肠病
Inflammatory Bowel Disease
焦虑
Anxiety
青光眼
Glaucoma
抑郁障碍
Depressive Disorder
高血压
Hypertension
炎症性疾病
Inflammatory disease
胃肠功能紊乱
Gastrointestinal dysfunction
解痉
Antispasmodic effect
抗胆碱能综合征
Anticholinergic syndrome
肠易激综合征
Irritable bowel syndrome
消化功能紊乱
Digestive dysfunction
哮喘
Asthma
过敏性鼻炎
Allergic Rhinitis
抗胆碱能
Anticholinergic
呼吸道疾病
Respiratory diseases
胃肠功能调节
Gastrointestinal function regulation
支气管扩张
Bronchiectasis
呼吸系统疾病
Respiratory Diseases
慢性阻塞性肺疾病
Chronic Obstructive Pulmonary Disease
过度活跃膀胱
Overactive Bladder
胃肠痉挛
Gastrointestinal Spasm
慢性咳嗽
Chronic Cough
膀胱功能障碍
Bladder Dysfunction
胃动力障碍
Gastrointestinal Motility Disorders
消化不良
Dyspepsia
咳嗽
Cough
晕动病
Motion Sickness
术后恶心呕吐
Postoperative Nausea and Vomiting
有机磷中毒
Organophosphate Poisoning
流涎症
Sialorrhea
宫颈成熟与引产
Cervical Ripening and Labor Induction